Cas no 851978-09-1 (2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide)

• Product name: 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• CAS No: 851978-09-1
• MF: C₁₅H₁₂FN₃OS
• MW: 301.338685035706
• CID: 6103536
• PubChem ID: 5071415

2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• Benzoic acid, 2-fluoro-, 2-(4-methyl-2-benzothiazolyl)hydrazide
• SR-01000128766-1
• F0642-0094
• 851978-09-1
• AKOS024590546
• SR-01000128766
• 2-fluoro-N'-(4-methylbenzo[d]thiazol-2-yl)benzohydrazide

• Inchi： 1S/C15H12FN3OS/c1-9-5-4-8-12-13(9)17-15(21-12)19-18-14(20)10-6-2-3-7-11(10)16/h2-8H,1H3,(H,17,19)(H,18,20)
• InChI Key： GSRCKESXIKCHJZ-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(C)C=CC=C2S1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 301.06851135g/mol
• Monoisotopic Mass: 301.06851135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• pka: 9.85±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide

Comprehensive Overview of 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851978-09-1)

The compound 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851978-09-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core coupled with a fluorobenzohydrazide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for fluorinated compounds like 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic properties. The incorporation of a fluoro substituent in the benzohydrazide segment is a strategic design choice, as fluorine atoms often enhance binding affinity and reduce susceptibility to enzymatic degradation.

The benzothiazole ring system, a key component of this compound, is widely recognized for its heterocyclic versatility. It is frequently employed in the synthesis of antimicrobial agents, anticancer drugs, and neuroprotective compounds. Coupled with the hydrazide functional group, this structure exhibits dual functionality, enabling interactions with diverse biological pathways. Such characteristics have led to its exploration in targeted drug delivery systems and precision medicine applications.

From a synthetic chemistry perspective, 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide is synthesized through a multi-step process involving condensation reactions and selective fluorination. The purity and yield of the final product are critical, as impurities can significantly impact its biological activity. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are routinely employed to ensure quality control. This rigorous approach is essential for meeting the standards required in preclinical studies and industrial-scale production.

One of the most frequently asked questions in online searches is: "What are the potential applications of 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide?" Current research suggests its utility in antiviral therapies, particularly against RNA viruses, due to its ability to inhibit viral replication enzymes. Additionally, its anti-inflammatory properties are being investigated for treating chronic conditions like rheumatoid arthritis. These findings position the compound as a multifunctional agent with broad-spectrum potential.

Another trending topic is the environmental impact of fluorinated organic compounds. While 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide is not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing study. Researchers are exploring green chemistry approaches to minimize waste and improve sustainability in its synthesis. This aligns with the global push toward eco-friendly pharmaceuticals and green manufacturing practices.

In summary, 2-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide (CAS No. 851978-09-1) represents a compelling example of modern medicinal chemistry innovation. Its structural complexity, combined with its therapeutic versatility, makes it a valuable subject for both academic and industrial research. As scientific advancements continue to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and material science.